N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-(4-ethylphenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide
• InChI: InChI=1S/C15H22N2O4S/c1-3-13-4-6-14(7-5-13)17(22(2,19)20)12-15(18)16-8-10-21-11-9-16/h4-7H,3,8-12H2,1-2H3
• InChI Key: IKFWJTRNCXNNIZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)N2CCOCC2)S(=O)(=O)C
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• Solubility: >49 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide, also known as E-4031, is a chemical compound that is widely used in scientific research. It is a potassium channel blocker that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide blocks the IKr current by binding to the voltage-gated potassium channel and preventing the flow of potassium ions. This leads to a prolongation of the action potential duration and an increase in the QT interval on the electrocardiogram. The prolonged action potential duration can lead to cardiac arrhythmias, which makes N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide a valuable tool for studying the mechanisms underlying these conditions.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on potassium channels, it has been shown to inhibit the activity of the cytochrome P450 enzyme system, which is involved in the metabolism of many drugs. N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide has also been shown to inhibit the activity of the hERG potassium channel, which is involved in the regulation of cardiac repolarization.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide in lab experiments is its selectivity for the IKr potassium channel. This makes it a valuable tool for studying the role of this channel in various physiological processes. However, one of the limitations of using N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide is its potential to cause cardiac arrhythmias. Careful monitoring of cardiac function is necessary when using this compound in experiments.

Future Directions

There are many future directions for research involving N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide. One area of interest is the development of new drugs that target the IKr potassium channel for the treatment of cardiac arrhythmias. Another area of interest is the role of potassium channels in the regulation of insulin secretion and the development of new treatments for diabetes. Finally, the development of new methods for synthesizing N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide and related compounds may lead to the discovery of new drugs with even greater selectivity and efficacy.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide involves the reaction of 4-ethylphenyl isocyanate with 2-(4-morpholinyl)-2-oxoethyl methanesulfonate. The resulting product is then purified using column chromatography. The purity of the compound is confirmed using NMR spectroscopy and HPLC analysis.

Scientific Research Applications

N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide is widely used in scientific research to study the role of potassium channels in various physiological processes. It has been shown to be a potent and selective blocker of the rapid delayed rectifier potassium current (IKr) in cardiac cells. This makes it a valuable tool for studying the mechanisms underlying cardiac arrhythmias. N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide has also been used to study the role of potassium channels in the regulation of insulin secretion from pancreatic beta cells.